Chiral spirosiladiphosphines: ligand development and applications in Rh-catalyzed asymmetric hydrosilylation/cyclization of 1,6-enynes with enhanced reactivity†
Chemical Science Pub Date: 2023-03-28 DOI: 10.1039/D2SC06349B
Abstract
Spirodiphosphines have been successfully applied in various asymmetric catalytic transformations. However, controlling the coordinating conformations by the direct displacement of the spiro atom remains elusive. Herein, we report the application of Si-centered spirodiphosphine (Si-SDP) ligands in the enantioselective hydrosilylation/cyclization of 1,6-enynes. The Si-SDPs showed superior reactivity to existing C2-symmetric diphosphines, allowing the generation of a range of chiral pyrrolidines with high yields and enantioselectivity (up to 96% yield and 92% ee) at room temperature with low catalyst loading. The mechanistic observations were consistent with the modified Chalk–Harrod mechanism, and the high reactivity of Si-SDPs was further leveraged for the room-temperature Rh-catalyzed hydrosilylation of alkynes.
Recommended Literature
- [1] Transitions of two magnetic interaction states in dinuclear Dy(iii) complexes via subtle structural variations†
- [2] Aluminum borate nanowires from the pyrolysis of polyaminoborane precursors†
- [3] Electrochemical detection of single micelles through ‘nano-impacts’†
- [4] Derivatives of 5-nitro-1,2,3-2H-triazole – high performance energetic materials†
- [5] Photopolymerization of metal nanoparticles on multiwall carbon nanotubes†
- [6] Hollow fiber nanofiltration membranes with integrated aquaporin Z†
- [7] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)†
- [8] Performance and durability of anion exchange membrane water electrolyzers using down-selected polymer electrolytes
- [9] Voltammetric detection of organohalides by redox catalysis: improved sensitivity by immobilisation within a cubic phase liquid crystal†
- [10] Construction of C–N and C–O bonds based on N-allenamide functionalization
